(1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate

• IUPAC Name: (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C14H13N3O3/c15-8-14(4-2-5-14)9-20-13(18)10-7-16-17-12(10)11-3-1-6-19-11/h1,3,6-7H,2,4-5,9H2,(H,16,17)
• InChI Key: IMUGENXNLNDUOH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(COC(=O)C2=C(NN=C2)C3=CC=CO3)C#N
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol

Description

(1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate, also known as CCP, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. CCP is a heterocyclic compound that contains a pyrazole ring and a furan ring, which are known to have biological activities.

Mechanism of Action

The mechanism of action of (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has been shown to inhibit the activity of COX-2, which is an enzyme involved in the production of prostaglandins that promote inflammation and cancer cell growth. (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has also been found to inhibit the activity of MMP-9, which is an enzyme involved in the degradation of extracellular matrix and tumor invasion. Furthermore, (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has been shown to inhibit the activation of NF-κB, which is a signaling pathway involved in inflammation and cancer development.
Biochemical and Physiological Effects
(1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and reduce inflammation. (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has also been found to have a neuroprotective effect by reducing oxidative stress and inflammation in the brain. In addition, (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has been shown to have a hepatoprotective effect by reducing liver damage caused by toxic substances.

Advantages and Limitations for Lab Experiments

(1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have a high degree of stability in various solvents and pH conditions. (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate also has a low toxicity profile, which makes it suitable for in vitro and in vivo studies. However, (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has some limitations for lab experiments. It has poor solubility in water, which can limit its bioavailability and efficacy. In addition, (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has a relatively short half-life in vivo, which can limit its therapeutic potential.

Future Directions

There are several future directions for the research on (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate. One potential direction is to explore its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases. Another direction is to investigate its mechanism of action in more detail, particularly its interaction with specific enzymes and signaling pathways. Furthermore, the development of new derivatives of (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate with improved solubility and efficacy could lead to the discovery of more potent drugs. Finally, the use of (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate in combination with other drugs or therapies could lead to the development of more effective treatment strategies.

Synthesis Methods

The synthesis of (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate involves the reaction of 1-cyanocyclobutylmethylamine with 5-(furan-2-yl)-1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction mixture is then purified using column chromatography to obtain the final product. The yield of (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate can be improved by optimizing the reaction conditions such as the reaction time, temperature, and solvent used.

Scientific Research Applications

(1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in drug discovery and development. It has been reported to have anticancer, anti-inflammatory, and antifungal activities. (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has also been shown to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in the progression of cancer and inflammation. In addition, (1-cyanocyclobutyl)methyl 5-(furan-2-yl)-1H-pyrazole-4-carboxylate has been found to have a synergistic effect with other anticancer drugs such as cisplatin and doxorubicin.